Ethyl-2-(4-pyridyl)-5-pyrimidinecarboxylic Acid
Cat. No. B8289317
M. Wt: 229.23 g/mol
InChI Key: GZYNKFRIABRVJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06747023B1
Procedure details
Sodium ethoxide (590 mg) was dissolved in anhydrous ethanol (50 ml) at room temperature. To the resulting solution, 4-amidinopyridine hydrochloride (1.31 g) was added, followed by the dropwise addition of a solution of ethyl 2,2-diformylacetate (1.20 g) in anhydrous ethanol (50 ml). The resulting mixture was heated under reflux for 6 hours. To the residue obtained by distilling off the solvent under reduced pressure, dichloromethane and water were added. The organic layer thus separated was dried over anhydrous sodium sulfate. After the solvent was concentrated under reduced pressure, the residue was crystallized in ethanol, whereby the title compound (279 mg, 15%) was obtained as colorless crystals.
Name
Yield
15%
Identifiers
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REACTION_CXSMILES
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[O-][CH2:2][CH3:3].[Na+].Cl.[C:6]([C:9]1[CH:14]=[CH:13][N:12]=[CH:11][CH:10]=1)(=[NH:8])[NH2:7].[CH:15]([CH:17]([CH:23]=O)[C:18]([O:20]CC)=[O:19])=O>C(O)C>[CH2:2]([C:15]1[C:17]([C:18]([OH:20])=[O:19])=[CH:23][N:7]=[C:6]([C:9]2[CH:14]=[CH:13][N:12]=[CH:11][CH:10]=2)[N:8]=1)[CH3:3] |f:0.1,2.3|
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Inputs
Step One
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Name
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Quantity
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590 mg
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Type
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reactant
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Smiles
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[O-]CC.[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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1.31 g
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Type
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reactant
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Smiles
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Cl.C(N)(=N)C1=CC=NC=C1
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Step Three
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Name
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Quantity
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1.2 g
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Type
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reactant
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Smiles
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C(=O)C(C(=O)OCC)C=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The resulting mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 6 hours
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
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Details
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To the residue obtained
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DISTILLATION
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Type
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DISTILLATION
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Details
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by distilling off the solvent under reduced pressure, dichloromethane and water
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ADDITION
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Type
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ADDITION
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Details
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were added
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer thus separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After the solvent was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was crystallized in ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)C1=NC(=NC=C1C(=O)O)C1=CC=NC=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 279 mg | |
| YIELD: PERCENTYIELD | 15% | |
| YIELD: CALCULATEDPERCENTYIELD | 14.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
